1-isopropyl-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide

• Molecular Formula: C25H30N2O3
• Molecular Weight: 406.5 g/mol
• IUPAC Name: N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]-1-propan-2-ylindole-6-carboxamide
• InChI: InChI=1S/C25H30N2O3/c1-18(2)27-13-10-19-4-5-20(16-23(19)27)24(28)26-17-25(11-14-30-15-12-25)21-6-8-22(29-3)9-7-21/h4-10,13,16,18H,11-12,14-15,17H2,1-3H3,(H,26,28)
• InChI Key: LGXYYXQYGGWFCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC2=C1C=C(C=C2)C(=O)NCC3(CCOCC3)C4=CC=C(C=C4)OC

Description

1-isopropyl-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide is a complex organic compound that belongs to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

The synthesis of 1-isopropyl-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide involves multiple stepsThe reaction conditions often involve the use of catalysts and specific temperature controls to ensure the desired product is obtained . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

1-isopropyl-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like alkyl halides . The major products formed from these reactions depend on the specific reaction conditions and the reagents used .

Scientific Research Applications

In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology, it has been investigated for its potential as an antiviral, anti-inflammatory, and anticancer agent . In medicine, it is being explored for its potential therapeutic applications in treating various diseases . In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 1-isopropyl-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide involves its interaction with specific molecular targets and pathways. The compound binds to certain receptors and enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

1-isopropyl-N-{[4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl]methyl}-1H-indole-6-carboxamide can be compared with other indole derivatives, such as 1-methyl-1H-indole-3-carboxamide and 1-ethyl-1H-indole-2-carboxamide . These compounds share similar structural features but differ in their specific substituents and functional groups, leading to variations in their biological activities and applications .